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Compound of Interest

Compound Name: 1,1-Dipropoxyethane

Cat. No.: B089816 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 1,1-Dipropoxyethane (CAS No. 105-82-8), tailored for researchers, scientists, and

drug development professionals. Adherence to these procedures is vital for ensuring laboratory

safety and regulatory compliance.

Key Hazards
1,1-Dipropoxyethane is a flammable liquid and vapor. Like similar acetals and ethers, it may

have the potential to form explosive peroxides upon prolonged storage, particularly when

exposed to air and light.[1][2] Vapors can be heavier than air and may travel to an ignition

source, potentially causing a flashback.[1] It is crucial to handle this chemical in a controlled

environment to mitigate these risks.

Quantitative Safety Data
The following table summarizes key quantitative data for 1,1-Dipropoxyethane for easy

reference.
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Property Value

Molecular Formula C8H18O2

Molecular Weight 146.23 g/mol [3]

Boiling Point 147 °C[4]

Density 0.830 g/mL[4]

Flash Point Flammable liquid (H226)

CAS Number 105-82-8

Personal Protective Equipment (PPE)
A task-specific risk assessment should always be conducted to ensure the appropriate level of

PPE is used. The following provides general guidance for handling 1,1-Dipropoxyethane.
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PPE Category Specification Rationale

Eye & Face Protection

Chemical splash goggles

(ANSI Z87.1 compliant). A face

shield should be worn over

goggles for larger quantities

(>1L) or when there is a

significant splash hazard.

Protects eyes from splashes

and vapors. A face shield

offers broader protection for

the entire face.[1][5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Consult the manufacturer's

compatibility charts for specific

breakthrough times.

Protects skin from direct

contact. Nitrile gloves generally

provide good resistance to a

range of chemicals, but

suitability should always be

verified.[1]

Body Protection

Flame-retardant lab coat or a

100% cotton lab coat. Long

pants and closed-toe shoes

are mandatory.

Provides a barrier against

splashes and contact with

flammable material.[5]

Respiratory Protection

Required if exposure limits are

exceeded or if symptoms of

irritation occur. A full-face

respirator with organic vapor

cartridges is recommended in

such cases.

Protects against the inhalation

of potentially harmful and

flammable vapors.[5]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation and Engineering Controls:

Ventilation: Always handle 1,1-Dipropoxyethane inside a certified chemical fume hood to

control vapor exposure.[1]

Ignition Sources: Ensure the work area is free of ignition sources such as open flames, hot

plates, and non-intrinsically safe electrical equipment.[1] Use non-sparking tools.
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Static Discharge: Ground and bond all metal containers and equipment during the transfer

of the liquid to prevent the buildup of static electricity.[2]

Chemical Handling:

Wear all required PPE as specified in the table above.

When transferring, pour slowly to minimize splashing and vapor generation.

Keep containers tightly closed when not in use to prevent the escape of vapors and

potential peroxide formation.

Storage:

Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.

Store in a tightly closed container.

Date containers upon receipt and upon opening to track their age, which is crucial for

monitoring potential peroxide formation.[2]

Emergency Procedures
Spill Response:

Evacuate personnel from the immediate area and remove all ignition sources.

Ensure adequate ventilation.

Contain the spill using an inert, non-combustible absorbent material such as sand, earth,

or commercial sorbent.[2] Do not use combustible materials.

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water.

Eye Contact: Rinse cautiously with pure water for at least 15 minutes.

Ingestion: Rinse the mouth with water. Do not induce vomiting.

In all cases of exposure, seek medical attention.

Step-by-Step Disposal Plan
Waste Collection:

Collect waste 1,1-Dipropoxyethane in a designated, tightly sealed, and properly labeled

container suitable for flammable liquids.[2]

Never mix this waste with other waste streams, especially incompatible chemicals like

strong acids or oxidizing agents.[2]

Labeling:

Clearly label the waste container as "Hazardous Waste: 1,1-Dipropoxyethane," including

the flammability hazard symbol.[2]

Storage of Waste:

Store the waste container in a designated, cool, and well-ventilated satellite accumulation

area, away from heat and ignition sources.[2]

Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) office or an approved

hazardous waste contractor for pickup and disposal.

Dispose of the contents and container in accordance with all applicable local, regional,

and national regulations.

Workflow Visualization
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The following diagram illustrates the key decision points and procedural flow for safely handling

and disposing of 1,1-Dipropoxyethane.

Start: Handling
1,1-Dipropoxyethane

Conduct Risk
Assessment

Don Appropriate PPE:
- Goggles/Face Shield

- Chem-Resistant Gloves
- Lab Coat

Use Engineering Controls:
- Fume Hood
- Grounding

- No Ignition Sources

Perform Handling/
Transfer Procedure

Spill Occurred?

Follow Spill
Procedure

Yes

Generate Waste?

No

End of Use:
Close Container & Store

No

Follow Disposal Protocol:
- Segregate Waste
- Label Container

- Store Safely

Yes

Contact EHS for
Waste Pickup

End of Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,1-Dipropoxyethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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